Cas no 58994-45-9 ((3beta)-19-hydroxy-3-methoxypregn-5-en-20-one)
58994-45-9 structure
Product Name:(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
CAS No:58994-45-9
MF:C22H34O3
MW:346.503567218781
CID:1613166
PubChem ID:6453737
Update Time:2025-04-21
(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one Chemical and Physical Properties
Names and Identifiers
-
- (3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
- Pregn-5-en-20-one, 19-hydroxy-3-methoxy-, (3beta)-
- 1-[(3S,8S,9S,10S,13S,14S,17S)-10-(hydroxymethyl)-3-methoxy-13-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- DTXSID10974480
- 19-Hydroxy-3-methoxypregn-5-en-20-one
- 19-Hydroxypregnenolone 3-methyl ether
- 58994-45-9
-
- Inchi: 1S/C22H34O3/c1-14(24)18-6-7-19-17-5-4-15-12-16(25-3)8-11-22(15,13-23)20(17)9-10-21(18,19)2/h4,16-20,23H,5-13H2,1-3H3/t16-,17-,18+,19-,20-,21+,22+/m0/s1
- InChI Key: QUJIZXGNCGEHDK-GPNQSEPASA-N
- SMILES: OC[C@]12CC[C@@H](CC1=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)OC
Computed Properties
- Exact Mass: 346.25092
- Monoisotopic Mass: 346.250795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.1
- Boiling Point: 471.7°C at 760 mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.544
- PSA: 46.53
(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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